Cas no 689227-86-9 (7-(4-methylcyclohexyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one)

• Product Name: 7-(4-methylcyclohexyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one
• CAS No: 689227-86-9
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5932969
• PubChem ID: 78315828
• Update Time: 2025-10-31

7-(4-methylcyclohexyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-methylcyclohexyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one
• 1,3-Dioxolo[4,5-g]quinazolin-8(5H)-one, 6,7-dihydro-7-(4-methylcyclohexyl)-6-thioxo-
• 7-(4-methylcyclohexyl)-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one
• 689227-86-9

• Inchi： 1S/C16H18N2O3S/c1-9-2-4-10(5-3-9)18-15(19)11-6-13-14(21-8-20-13)7-12(11)17-16(18)22/h6-7,9-10H,2-5,8H2,1H3,(H,17,22)
• InChI Key： OOAAOFNIWJHOPY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC3OCOC=3C=2)C(=O)N(C2CCC(C)CC2)C1=S

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 473.1±55.0 °C(Predicted)
• pka: 10.88±0.20(Predicted)

Additional information on 7-(4-methylcyclohexyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one

Compound CAS No. 689227-86-9: 7-(4-Methylcyclohexyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one

The compound with CAS No. 689227-86-9, known as 7-(4-methylcyclohexyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of quinazolinones, which are known for their versatile applications in drug discovery and advanced material synthesis. The structure of this compound is characterized by a quinazolinone core with a sulfanylidene group at position 6 and a 4-methylcyclohexyl substituent at position 7. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the quinazolinone framework as a promising scaffold for the development of kinase inhibitors and other therapeutic agents. The sulfanylidene group in this compound introduces additional electronic complexity, potentially enhancing its ability to interact with biological targets such as protein kinases or enzymes. Furthermore, the 4-methylcyclohexyl substituent adds steric bulk and hydrophobicity to the molecule, which could improve its pharmacokinetic properties such as absorption and bioavailability.

From a synthetic perspective, the preparation of 7-(4-methylcyclohexyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one involves a multi-step process that typically begins with the synthesis of the quinazolinone core. This is followed by functionalization at specific positions to introduce the sulfanylidene and cyclohexyl groups. Advanced techniques such as microwave-assisted synthesis or catalytic coupling reactions are often employed to optimize yield and purity. The use of these modern methodologies underscores the importance of this compound in contemporary organic synthesis research.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been evaluated for its ability to modulate key signaling pathways involved in cancer progression. For instance, preliminary in vitro studies suggest that it may inhibit certain oncogenic kinases without significantly affecting normal cellular processes. Additionally, its sulfanylidene group could play a role in redox-sensitive drug delivery systems or as a component in antioxidant therapies.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable interactions between the quinazolinone core and target proteins such as cyclin-dependent kinases (CDKs). These findings have paved the way for more targeted drug design strategies aimed at improving selectivity and efficacy.

From an environmental standpoint, researchers have also explored the biodegradation potential of similar compounds under various conditions. While specific data on CAS No. 689227-86-9 are limited at present, understanding its environmental fate is crucial for ensuring sustainable practices in its production and use.

In conclusion,7-(4-methylcyclohexyl)-6-sulfanylidene-2H